Cas no 1805630-91-4 (Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate
• CAS No: 1805630-91-4
• MF: C₁₃H₁₀F₅NO₃S
• MW: 355.280419826508
• CID: 4943481
• Update Time: 2025-08-04

Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F5NO3S/c1-2-21-11(20)5-9-7(6-19)3-8(23-13(16,17)18)4-10(9)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： ANHPQJVSHGYOQB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(=C(C=1)OC(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate (CAS No. 1805630-91-4): A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate, identified by its CAS number 1805630-91-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural features, which include cyano, difluoromethoxy, and trifluoromethylthio functional groups. These features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study and exploration.

The structural composition of Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate is meticulously designed to exhibit specific interactions with biological targets. The presence of the cyano group at the 2-position enhances its reactivity and binding affinity, while the difluoromethoxy and trifluoromethylthio groups introduce electron-withdrawing effects that modulate its pharmacokinetic behavior. Such structural attributes are crucial in the development of novel therapeutic agents, as they can influence drug efficacy, selectivity, and metabolic stability.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacological properties significantly. Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate exemplifies this trend, as its fluorinated substituents contribute to its favorable pharmacokinetic profile. This compound has been extensively studied in vitro and in vivo to evaluate its potential therapeutic applications.

One of the most compelling aspects of Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Its structural framework provides a versatile platform for further chemical modifications, allowing researchers to explore a wide range of potential drug candidates. The compound's ability to serve as a precursor in multi-step synthetic pathways underscores its importance in the pharmaceutical industry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate with greater accuracy. Molecular modeling studies have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. These interactions have been linked to potential therapeutic benefits, such as anti-inflammatory, anticancer, and antimicrobial properties. The compound's multifaceted biological activity makes it an attractive candidate for further investigation.

The synthesis of Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a fluorinated aromatic precursor, followed by functional group transformations that introduce the cyano, difluoromethoxy, and trifluoromethylthio groups. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluations.

In conclusion, Ethyl 2-cyano-6-difluoromethoxy-4-(trifluoromethylthio)phenylacetate (CAS No. 1805630-91-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of novel therapeutic agents. The ongoing studies on this compound underscore its importance in advancing drug discovery efforts and highlight the continued need for innovative approaches in medicinal chemistry.